tert-butyl (2S,4S)-2-formyl-4-(methoxymethyl)pyrrolidine-1-carboxylate
Description
“tert-butyl (2S,4S)-4-hydroxy-2-(methoxymethyl)pyrrolidine-1-carboxylate” is a chemical compound with the CAS Number: 1207853-51-7 . It has a molecular weight of 231.29 and its IUPAC name is "tert-butyl (2S,4S)-4-hydroxy-2-(methoxymethyl)pyrrolidine-1-carboxylate" .
Molecular Structure Analysis
The InChI code for this compound is "1S/C11H21NO4/c1-11(2,3)16-10(14)12-6-9(13)5-8(12)7-15-4/h8-9,13H,5-7H2,1-4H3/t8-,9-/m0/s1" .Physical And Chemical Properties Analysis
This compound appears as a yellow oil . It should be stored at temperatures between 0-8°C .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl (2S,4S)-2-formyl-4-(methoxymethyl)pyrrolidine-1-carboxylate involves the protection of the carboxylic acid group, followed by the formation of the pyrrolidine ring and the introduction of the formyl and methoxymethyl groups. The final step involves deprotection of the tert-butyl group.", "Starting Materials": [ "L-aspartic acid", "tert-butyl bromoacetate", "sodium hydride", "methyl iodide", "sodium borohydride", "formic acid", "acetic anhydride", "pyrrolidine" ], "Reaction": [ "Protection of carboxylic acid group with tert-butyl bromoacetate and sodium hydride", "Formation of pyrrolidine ring with pyrrolidine and acetic anhydride", "Introduction of formyl group with formic acid and sodium borohydride", "Introduction of methoxymethyl group with methyl iodide and sodium hydride", "Deprotection of tert-butyl group with trifluoroacetic acid" ] } | |
CAS RN |
2171136-83-5 |
Product Name |
tert-butyl (2S,4S)-2-formyl-4-(methoxymethyl)pyrrolidine-1-carboxylate |
Molecular Formula |
C12H21NO4 |
Molecular Weight |
243.3 |
Purity |
95 |
Origin of Product |
United States |
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